Cas no 1489897-06-4 (1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1489897-06-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5999245
• PubChem ID: 66024196
• Update Time: 2025-05-20

1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
• EN300-1826629
• CS-0288058
• 1-((1-Ethyl-1h-pyrazol-4-yl)methyl)cyclopropane-1-carboxylic acid
• 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid
• 1489897-06-4
• AKOS015366540
• Cyclopropanecarboxylic acid, 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-

• Inchi： 1S/C10H14N2O2/c1-2-12-7-8(6-11-12)5-10(3-4-10)9(13)14/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： CXOQURXHSLROJS-UHFFFAOYSA-N
• SMILES： C1(CC2=CN(CC)N=C2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 360.8±15.0 °C(Predicted)
• pka: 4.56±0.20(Predicted)

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1489897-06-4)

1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1489897-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopropane carboxylic acid derivatives, which are known for their versatility in drug design and synthesis. The presence of both a pyrazole ring and a cyclopropane moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular formula of 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid is C10H14N2O2, with a molecular weight of 194.23 g/mol. Its structure features a 1-ethyl-1H-pyrazol-4-yl group attached to a methylcyclopropane carboxylic acid backbone. This combination of functional groups contributes to its potential as a building block for more complex molecules. Researchers are particularly interested in its hydrogen bonding capabilities and steric effects, which could influence its biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in pyrazole-containing compounds due to their diverse pharmacological activities. The 1-ethyl-1H-pyrazol-4-yl moiety in this compound is particularly noteworthy, as pyrazole derivatives have shown promise in areas such as anti-inflammatory, antimicrobial, and anticancer applications. The cyclopropane ring, on the other hand, is known to confer metabolic stability and conformational rigidity, making it valuable in drug discovery programs.

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and pyrazole formation steps. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. Many researchers are now focusing on catalyst optimization and solvent selection to enhance the sustainability of its production.

From an analytical perspective, 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid can be characterized using various techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for ensuring the purity and identity of the compound, especially when used as an intermediate in pharmaceutical synthesis. The compound's chromatographic behavior and spectral properties have been well-documented in recent literature.

In the context of current research trends, this compound aligns with the growing interest in small molecule therapeutics and fragment-based drug discovery. Its moderate size and presence of multiple hydrogen bond acceptors and donors make it suitable for molecular docking studies and structure-activity relationship (SAR) investigations. Many research groups are exploring its potential as a pharmacophore in the development of novel bioactive molecules.

The stability profile of 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid has been another area of investigation. Studies have examined its behavior under various pH conditions and temperature ranges, which is essential information for formulation scientists. The compound demonstrates reasonable stability in neutral to slightly acidic conditions, though precautions should be taken against prolonged exposure to strong bases or oxidizing agents.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking such compounds for their drug discovery pipelines. The global market for fine chemicals and pharmaceutical intermediates is expected to grow significantly in the coming years, driven by the need for innovative therapeutic agents.

Recent patent literature reveals several applications of 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid and its derivatives. These include potential uses in central nervous system disorders, metabolic diseases, and infectious diseases. While specific therapeutic indications are still under investigation, the compound's structural features suggest it could interact with various biological targets and enzyme systems.

In conclusion, 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1489897-06-4) represents an interesting case study in modern medicinal chemistry. Its combination of pyrazole and cyclopropane functionalities offers multiple opportunities for structural modification and biological evaluation. As research continues to uncover new applications for such molecular scaffolds, this compound is likely to remain an important subject of scientific inquiry in both academic and industrial settings.